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Compound of Interest

Compound Name: Triethanolamine sulfate

Cat. No.: B1607378

For Researchers, Scientists, and Drug Development Professionals
Introduction

Triethanolamine sulfate, identified by the CAS number 7376-31-0, is an organic compound
that functions as a surfactant and emulsifying agent.[1] It is the salt formed from the reaction of
triethanolamine and sulfuric acid.[1] While often confused with the more widely researched
Triethanolamine Lauryl Sulfate (TLS), triethanolamine sulfate has distinct chemical properties
and applications. This guide provides a comprehensive overview of the available technical
information for triethanolamine sulfate, with a focus on its chemical identity, properties,
synthesis, and applications. It is important to note that publicly available research specifically
on CAS 7376-31-0 is limited, and some information is extrapolated from data on
triethanolamine and its other salts.

Chemical and Physical Properties

A summary of the key chemical and physical properties of triethanolamine sulfate is
presented in the table below.
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Property Value Source
CAS Number 7376-31-0 [LI[21031[41[5]
Molecular Formula CeH15NO3:xH2S04 [11[2][3]
Molecular Weight 247.27 g/mol [1][5]
2-[bis(2-
IUPAC Name hydroxyethyl)amino]ethanol;sul  [2][5]
furic acid

TEA-Sulfate, Triethanolamine
sulfuric acid salt,

Synonyms Triethanolammonium sulfate, [1][2]I5]
Ethanol, 2,2',2"-nitrilotris-,

sulfate (salt)

Appearance Clear, viscous liquid [1]

) >95% (as commercially
Purity ) [2]
available)

Synthesis

Triethanolamine sulfate is synthesized through the neutralization reaction of triethanolamine
with sulfuric acid.[1] This acid-base reaction results in the formation of the triethanolammonium
salt of sulfuric acid.
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Synthesis of Triethanolamine Sulfate

Triethanolamine Sulfuric Acid
(CeH1sNO3) (H2S04)

N

Triethanolamine Sulfate
(CeH15NO3-H2S04)

Application Workflow in Cosmetic Formulation
Formulation Phase

Triethanolamine Sulfate

Oil Phase Ingredients Water Phase Ingredients (as Emulsifier)

Processing Phase

Mixing and Homogenization

Final Rroduct

Stable Emulsion
(e.g., Lotion, Cream)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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